Cas no 1869197-05-6 (2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid)

2-Amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid is a synthetic amino acid derivative featuring a pyrazole moiety substituted with an isopropoxy group. This compound is of interest in medicinal chemistry and biochemical research due to its potential as a building block for peptide modification or as a precursor in the synthesis of biologically active molecules. The presence of both amino and carboxyl functional groups allows for further derivatization, while the isopropoxy-pyrazole moiety may confer unique steric and electronic properties. Its structural characteristics make it a candidate for studying enzyme interactions or designing novel pharmacophores. The compound is typically handled under standard laboratory conditions, requiring appropriate storage and handling protocols.
2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid structure
1869197-05-6 structure
Product Name:2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid
CAS No:1869197-05-6
MF:C9H15N3O3
MW:213.233701944351
CID:6116668
PubChem ID:165485053
Update Time:2025-06-26

2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1123453
    • 2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid
    • 1869197-05-6
    • Inchi: 1S/C9H15N3O3/c1-6(2)15-7-3-11-12(4-7)5-8(10)9(13)14/h3-4,6,8H,5,10H2,1-2H3,(H,13,14)
    • InChI Key: UVKNIGXCSONXJK-UHFFFAOYSA-N
    • SMILES: O(C1C=NN(C=1)CC(C(=O)O)N)C(C)C

Computed Properties

  • Exact Mass: 213.11134135g/mol
  • Monoisotopic Mass: 213.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.7
  • Topological Polar Surface Area: 90.4Ų

2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1123453-0.05g
2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid
1869197-05-6 95%
0.05g
$707.0 2023-10-26
Enamine
EN300-1123453-0.1g
2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid
1869197-05-6 95%
0.1g
$741.0 2023-10-26
Enamine
EN300-1123453-0.25g
2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid
1869197-05-6 95%
0.25g
$774.0 2023-10-26
Enamine
EN300-1123453-0.5g
2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid
1869197-05-6 95%
0.5g
$809.0 2023-10-26
Enamine
EN300-1123453-1.0g
2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid
1869197-05-6
1g
$1086.0 2023-06-09
Enamine
EN300-1123453-2.5g
2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid
1869197-05-6 95%
2.5g
$1650.0 2023-10-26
Enamine
EN300-1123453-5.0g
2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid
1869197-05-6
5g
$3147.0 2023-06-09
Enamine
EN300-1123453-10.0g
2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid
1869197-05-6
10g
$4667.0 2023-06-09
Enamine
EN300-1123453-1g
2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid
1869197-05-6 95%
1g
$842.0 2023-10-26
Enamine
EN300-1123453-5g
2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid
1869197-05-6 95%
5g
$2443.0 2023-10-26

Additional information on 2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid

Introduction to 2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid (CAS No. 1869197-05-6)

2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 1869197-05-6, represents a novel molecular framework with potential applications in drug discovery and medicinal chemistry. The structural features of this molecule, particularly its pyrazole core and functionalized side chains, make it a promising candidate for further investigation in various therapeutic contexts.

The compound's structure consists of a pyrazole ring (1H-pyrazol-1-yl) linked to a propanoic acid backbone, with an amino group at the second position and an ethoxypropyl substituent at the fourth position of the pyrazole ring. This arrangement introduces both basic and acidic functional groups, which can be exploited for interactions with biological targets. The presence of the propan-2-yloxy moiety adds an additional layer of complexity, enabling diverse chemical modifications and derivatization strategies.

In recent years, there has been growing interest in heterocyclic compounds, particularly those containing the pyrazole scaffold, due to their wide-ranging biological activities. Pyrazoles have been extensively studied for their roles as pharmacophores in various therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The specific derivative described here, 2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid, combines these attributes with additional functional groups that may enhance its pharmacological profile.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of an amino group and a carboxylic acid group allows for facile conjugation with other biomolecules or pharmacophores, making it suitable for the development of peptidomimetics or enzyme inhibitors. Furthermore, the ethoxypropyl substituent on the pyrazole ring could serve as a handle for further chemical manipulation, such as Suzuki-Miyaura cross-coupling reactions or other palladium-catalyzed transformations.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like 2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid for biological activity. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes and receptors involved in metabolic pathways or signal transduction. These interactions could provide insights into its potential therapeutic applications and help guide further optimization efforts.

The synthesis of this compound presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as multi-component reactions (MCRs) and flow chemistry have been employed to streamline the synthesis process, reducing reaction times and improving yields. Additionally, green chemistry principles have been incorporated to minimize waste and improve sustainability in the synthetic route.

In terms of biological evaluation, preliminary studies have suggested that 2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid exhibits modest activity against certain bacterial strains and may possess antioxidant properties. These findings are encouraging and warrant further investigation into its mechanism of action and potential therapeutic utility. Future studies could focus on exploring its efficacy in vivo and assessing its safety profile through preclinical trials.

The compound's structural versatility also makes it attractive for use in material science applications beyond pharmaceuticals. For instance, it could be incorporated into polymers or coatings to enhance their mechanical properties or biodegradability. Additionally, its ability to form coordination complexes with metal ions may open doors for applications in catalysis or as sensors for detecting metal ions in environmental samples.

As research continues to uncover new applications for heterocyclic compounds like pyrazole derivatives, compounds such as 2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanoic acid are likely to play an increasingly important role in both academic research and industrial development. The combination of structural complexity and functional diversity makes this molecule a valuable asset in the chemist's toolkit, offering numerous opportunities for innovation across multiple disciplines.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited